Cas no 2640896-23-5 (1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine)

1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine is a heterocyclic compound featuring a fluorophenyl group and an imidazopyridazine core linked via a piperazine carbonyl bridge. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to its rigid aromatic system and polar functionality. The fluorine substituent enhances metabolic stability and binding affinity, while the imidazopyridazine moiety offers opportunities for targeted interactions with biological targets. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's physicochemical properties suggest favorable solubility and bioavailability for preclinical applications.

1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine structure

2640896-23-5 structure

Product Name:1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine

CAS No:2640896-23-5

MF:C₁₈H₁₈FN₅O

MW:339.366826534271

CID:5315464

PubChem ID:155798980

Update Time:2025-11-01

1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

- 2640896-23-5
- F6789-1447
- 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine
- AKOS040730171
- [4-(4-Fluorophenyl)-1-piperazinyl](2-methylimidazo[1,2-b]pyridazin-6-yl)methanone
- Inchi： 1S/C18H18FN5O/c1-13-12-24-17(20-13)7-6-16(21-24)18(25)23-10-8-22(9-11-23)15-4-2-14(19)3-5-15/h2-7,12H,8-11H2,1H3
- InChI Key： CIROZZYEUSVCGY-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=NN2C=C(C)N=C2C=C1)=O

Computed Properties

Exact Mass: 339.14953838g/mol
Monoisotopic Mass: 339.14953838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 53.7Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 5.71±0.30(Predicted)

1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6789-1447-2μmol	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6789-1447-5μmol	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6789-1447-10μmol	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6789-1447-20μmol	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6789-1447-1mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	1mg	$54.0	2023-09-07
Life Chemicals	F6789-1447-2mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	2mg	$59.0	2023-09-07
Life Chemicals	F6789-1447-3mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	3mg	$63.0	2023-09-07
Life Chemicals	F6789-1447-4mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	4mg	$66.0	2023-09-07
Life Chemicals	F6789-1447-5mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	5mg	$69.0	2023-09-07
Life Chemicals	F6789-1447-10mg	1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine	2640896-23-5	10mg	$79.0	2023-09-07